Cas no 1261893-47-3 (3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid)

• Product Name: 3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid
• CAS No: 1261893-47-3
• MF: C₁₆H₁₅ClO₃
• MW: 290.741503953934
• MDL: MFCD18322308
• CID: 2761754
• PubChem ID: 53228139
• Update Time: 2025-04-21

3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322308
• 3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid, 95%
• 1261893-47-3
• DTXSID80691672
• 3-(2-CHLORO-4-ETHOXYPHENYL)-2-METHYLBENZOIC ACID
• 2'-Chloro-4'-ethoxy-2-methyl[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid

• MDL： MFCD18322308
• Inchi： 1S/C16H15ClO3/c1-3-20-11-7-8-14(15(17)9-11)12-5-4-6-13(10(12)2)16(18)19/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key： ZXTWQYMCCXJPLV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C(=O)O)C=1C)OCC

Computed Properties

• Exact Mass: 290.0709720Da
• Monoisotopic Mass: 290.0709720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų